molecular formula C18H13F2N3OS B2957517 2-((1-(4-(difluoromethoxy)phenyl)-5-phenyl-1H-imidazol-2-yl)thio)acetonitrile CAS No. 1226448-50-5

2-((1-(4-(difluoromethoxy)phenyl)-5-phenyl-1H-imidazol-2-yl)thio)acetonitrile

Cat. No. B2957517
CAS RN: 1226448-50-5
M. Wt: 357.38
InChI Key: ROEAHQRKNHVSBW-UHFFFAOYSA-N
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Description

2-((1-(4-(difluoromethoxy)phenyl)-5-phenyl-1H-imidazol-2-yl)thio)acetonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the imidazole family of compounds and has been shown to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

Nuclear Fluorination Techniques

Research on the fluorination of diarylisoxazoles using Selectfluor® shows advancements in fluorination techniques, which could be relevant to modifying similar compounds for enhanced reactivity or specificity in chemical reactions (Stephens & Blake, 2004).

Sensing Mechanisms

Studies on phenyl-1H-anthra[1,2-d]imidazole-6,11-dione derivatives as colorimetric and ratiometric fluorescent chemosensors for fluoride highlight the potential of imidazole derivatives in developing selective sensors for anions (Peng et al., 2005).

Antioxidant Activity of Heterocycles

The synthesis of polyfunctionally substituted heterocycles incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety and their evaluation as antioxidants suggest potential applications in developing compounds with medicinal properties (El‐Mekabaty, 2015).

Electrochemical Studies

A study on the copolymerization of benzimidazole derivatives for electrochemical applications indicates the relevance of such compounds in creating materials with specific optical and electrochromic properties (Soylemez et al., 2015).

Chemosensors for Ion Recognition

Research on novel fluorescent 4,5-diarylimidazolyl-phenylalanines as chemosensors for ions suggests the utility of imidazole derivatives in detecting biologically and analytically important anions and cations, showcasing their potential in chemical sensing technologies (Esteves et al., 2016).

properties

IUPAC Name

2-[1-[4-(difluoromethoxy)phenyl]-5-phenylimidazol-2-yl]sulfanylacetonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H13F2N3OS/c19-17(20)24-15-8-6-14(7-9-15)23-16(13-4-2-1-3-5-13)12-22-18(23)25-11-10-21/h1-9,12,17H,11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ROEAHQRKNHVSBW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)OC(F)F)SCC#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H13F2N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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